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Compound of Interest

Compound Name:
1-(5-Bromothiophen-2-

yl)ethanamine

Cat. No.: B140108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety, physical, and

chemical data for 1-(5-Bromothiophen-2-yl)ethanamine. It is intended to serve as a

foundational resource for researchers and professionals engaged in drug development and

other scientific applications involving this compound.

Chemical Identity and Properties
CAS Number: 129605-38-5

Molecular Formula: C₆H₈BrNS

Molecular Weight: 206.11 g/mol [1]

Synonyms: 1-(5-bromothien-2-yl)ethanamine, 1-(5-bromo-thiophen-2-yl)-ethylamine, 1-(5-

bromothiophen-2-yl)ethan-1-amine[1]

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Weight 206.11 g/mol [1]

Exact Mass 204.95608 Da [1]

XLogP3 1.9 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 1 [1]

Topological Polar Surface Area 54.3 Å² [1]

Heavy Atom Count 9 [1]

Complexity 99.1 [1]

Covalently-Bonded Unit Count 1 [1]

Predicted Density 1.557±0.06 g/cm³ [1]

Predicted Boiling Point 254.6±25.0 °C [1]

Predicted Flash Point 107.8 °C [1]

Safety and Hazard Information
1-(5-Bromothiophen-2-yl)ethanamine is classified as a hazardous substance. The following

tables summarize its GHS classification and associated precautionary statements.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[2]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2]

Skin Corrosion/Irritation Sub-category 1B
H314: Causes severe skin

burns and eye damage[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][3]

Table 3: Precautionary Statements
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Type Code Statement

Prevention P260

Do not breathe

dust/fume/gas/mist/vapours/sp

ray.[2]

P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[2][3]

P264
Wash skin thoroughly after

handling.[2][3]

P270
Do not eat, drink or smoke

when using this product.[2]

P271
Use only outdoors or in a well-

ventilated area.[2][3]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2][3]

Response P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.[1]

P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.[2]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[2][3]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[2][3]

P305+P351+P338 IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
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present and easy to do.

Continue rinsing.[2][3]

P310

Immediately call a POISON

CENTER or doctor/physician.

[1]

P312
Call a POISON CENTER or

doctor if you feel unwell.[3]

P321

Specific treatment (see

supplemental first aid

instructions on this label).[2]

P362+P364
Take off contaminated clothing

and wash it before reuse.[2]

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[1][3]

P405 Store locked up.[1][3]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[3]

Toxicological Data
Quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median lethal

concentration) values for 1-(5-Bromothiophen-2-yl)ethanamine, are not readily available in

the public domain. Safety Data Sheets consistently report this information as "no data

available".[2]

Experimental Protocols
Synthesis
A detailed, validated experimental protocol for the synthesis of 1-(5-Bromothiophen-2-
yl)ethanamine is not explicitly available. However, based on established organic chemistry

principles, a plausible synthetic route involves a two-step process starting from 2-
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bromothiophene. The first step is the Friedel-Crafts acylation to produce 2-acetyl-5-

bromothiophene, followed by a reductive amination to yield the final product.

Step 1: Synthesis of 2-Acetyl-5-bromothiophene (Precursor)

A documented method for the synthesis of the precursor, 2-acetyl-5-bromothiophene, involves

the reaction of 2-bromothiophene with acetyl chloride.[4][5]

Reactants: 2-Bromothiophene, Acetyl chloride

Solvent: Dichloromethane (CH₂Cl₂)

Procedure: To a solution of 2-bromothiophene in dichloromethane, acetyl chloride is added.

The reaction mixture is stirred at room temperature. After completion, the mixture is worked

up with ice and concentrated hydrochloric acid. The organic layer is then extracted, and the

product is isolated, for example, by crystallization.[5]

Yield: A reported yield for this reaction is 86.1%.[5]

Step 2: Reductive Amination of 2-Acetyl-5-bromothiophene

The conversion of the ketone precursor to the final amine product can be achieved through

reductive amination. This process typically involves the formation of an imine intermediate by

reacting the ketone with an amine source (e.g., ammonia), followed by reduction.

Reactants: 2-Acetyl-5-bromothiophene, Amine source (e.g., ammonia), Reducing agent

(e.g., sodium cyanoborohydride (NaBH₃CN), sodium borohydride (NaBH₄)).[6]

General Procedure: The ketone is reacted with the amine source to form an imine. This

intermediate is then reduced in situ or in a separate step using a suitable reducing agent to

form the final amine.[6] The choice of reducing agent is crucial; for instance, sodium

cyanoborohydride is known to selectively reduce imines in the presence of ketones.[6]

Below is a generalized workflow for the proposed synthesis.
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Step 1: Friedel-Crafts Acylation

Step 2: Reductive Amination

2-Bromothiophene

Reaction in Dichloromethane

Acetyl Chloride

2-Acetyl-5-bromothiophene

Imine Formation &
Reduction

Ammonia Reducing Agent
(e.g., NaBH3CN)

1-(5-Bromothiophen-2-yl)ethanamine

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 1-(5-Bromothiophen-2-yl)ethanamine.

Biological Activity and Signaling Pathways
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There is currently a lack of specific information in the public domain regarding the detailed

biological activity, mechanism of action, or any associated signaling pathways for 1-(5-
Bromothiophen-2-yl)ethanamine. While thiophene-containing compounds are known to

exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and

anticancer properties, specific experimental data for this particular compound is not available.

A study on a structurally related compound, 4-((1-(5-Bromothiophen-2-

yl)ethylidene)hydrazono)-1-methyl-3,4-dihydro-1H-benzo[c][1][2]thiazine 2,2-dioxide, has

shown inhibitory activity against monoamine oxidase B (MAO-B), with an IC50 value of 1.03 ±

0.17 μM.[7] This suggests that derivatives of 1-(5-Bromothiophen-2-yl)ethanamine may have

potential as enzyme inhibitors. However, without direct experimental evidence, it is not possible

to construct a signaling pathway diagram for the title compound.

Handling and Storage
Handling:

Handle in a well-ventilated place.[8]

Wear suitable protective clothing, gloves, and eye/face protection.[2][3]

Avoid contact with skin and eyes.[8]

Avoid formation of dust and aerosols.[8]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[2]

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[3]

Store locked up.[3]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[9]
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First Aid Measures
Table 4: First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.[2][9]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Get

medical attention.[2][9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

medical attention.[2][9]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[2][9]

Ecological Information
There is no available data on the ecotoxicity of 1-(5-Bromothiophen-2-yl)ethanamine.

Studies on its toxicity to fish, daphnia, algae, and microorganisms have not been reported.[2]

Information regarding its persistence, degradability, and bioaccumulative potential is also

unavailable.[2]

Conclusion
This technical guide consolidates the currently available safety and property information for 1-
(5-Bromothiophen-2-yl)ethanamine. While a significant amount of data regarding its hazards

and handling is accessible through Safety Data Sheets, there is a notable absence of

quantitative toxicological data, detailed experimental protocols for its synthesis and biological

evaluation, and information on its mechanism of action and potential signaling pathway

involvement. Further research is required to elucidate these aspects and fully characterize the
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profile of this compound for its potential applications in drug development and other scientific

fields.

Below is a logical workflow for the safe handling of 1-(5-Bromothiophen-2-yl)ethanamine in a

research setting.
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Start

Perform Risk Assessment

Select and Wear Appropriate PPE
(Gloves, Goggles, Lab Coat) Know Location of Safety Shower and Eyewash Station

Work in a Well-Ventilated Area
(Fume Hood)

Handle with Care
Avoid Inhalation, Ingestion, Skin/Eye Contact

Store in a Cool, Dry, Well-Ventilated Place
Keep Container Tightly Closed Dispose of Waste According to Regulations

End

Click to download full resolution via product page

Caption: Safe handling workflow for 1-(5-Bromothiophen-2-yl)ethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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